Cas no 26526-78-3 (ethyl 2-cyanododecanoate)

ethyl 2-cyanododecanoate structure
ethyl 2-cyanododecanoate structure
Product Name:ethyl 2-cyanododecanoate
CAS No:26526-78-3
MF:C15H27NO2
MW:253.380384683609
MDL:MFCD06210973
CID:1427509
PubChem ID:14894523
Update Time:2025-04-20

ethyl 2-cyanododecanoate Chemical and Physical Properties

Names and Identifiers

    • Dodecanoic acid, 2-cyano-, ethyl ester
    • ethyl 2-cyanododecanoate
    • 26526-78-3
    • DTXSID40565067
    • 2-cyano-dodecanoic acid ethyl ester
    • ethyl2-cyanododecanoate
    • EN300-225096
    • BBA52678
    • MDL: MFCD06210973
    • Inchi: 1S/C15H27NO2/c1-3-5-6-7-8-9-10-11-12-14(13-16)15(17)18-4-2/h14H,3-12H2,1-2H3
    • InChI Key: XRSUODJXMVOWOM-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C#N)CCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 253.20431
  • Monoisotopic Mass: 253.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 50.1Ų

Experimental Properties

  • PSA: 50.09

ethyl 2-cyanododecanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-225096-1g
ethyl 2-cyanododecanoate
26526-78-3 95%
1g
$914.0 2023-09-15
Enamine
EN300-225096-5g
ethyl 2-cyanododecanoate
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$2650.0 2023-09-15
Enamine
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$3929.0 2023-09-15
Enamine
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ethyl 2-cyanododecanoate
26526-78-3 95%
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$212.0 2024-06-20
Enamine
EN300-225096-0.1g
ethyl 2-cyanododecanoate
26526-78-3 95%
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$317.0 2024-06-20
Enamine
EN300-225096-0.25g
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26526-78-3 95%
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$452.0 2024-06-20
Enamine
EN300-225096-0.5g
ethyl 2-cyanododecanoate
26526-78-3 95%
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$713.0 2024-06-20
Enamine
EN300-225096-1.0g
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26526-78-3 95%
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$914.0 2024-06-20
Enamine
EN300-225096-2.5g
ethyl 2-cyanododecanoate
26526-78-3 95%
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$1791.0 2024-06-20
Enamine
EN300-225096-5.0g
ethyl 2-cyanododecanoate
26526-78-3 95%
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$2650.0 2024-06-20
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